Cas no 121794-40-9 (2-Bromo-3-methylbenzoyl chloride)

• Product Name: 2-Bromo-3-methylbenzoyl chloride
• CAS No: 121794-40-9
• MF: C₈H₆BrClO
• MW: 233.489640712738
• MDL: MFCD18379822
• CID: 2121859
• Update Time: 2025-11-02

2-Bromo-3-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-methylbenzyl acid chloride
• 2-Bromo-3-methylbenzoyl chloride
• WBNNEUYMRSYCRP-UHFFFAOYSA-N
• Benzoylchloride,2-bromo-3-methyl-
• 2-Bromo-3-methylbenzoic acid chloride

• MDL： MFCD18379822
• Inchi： 1S/C8H6BrClO/c1-5-3-2-4-6(7(5)9)8(10)11/h2-4H,1H3
• InChI Key： WBNNEUYMRSYCRP-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-3-methylbenzoyl chloride

Comprehensive Guide to 2-Bromo-3-methylbenzoyl chloride (CAS No. 121794-40-9): Properties, Applications, and Market Insights

2-Bromo-3-methylbenzoyl chloride (CAS No. 121794-40-9) is a specialized organic compound widely used in pharmaceutical and agrochemical research. With the growing demand for high-purity intermediates in drug discovery, this compound has gained significant attention due to its unique reactivity and versatility. Its molecular structure, featuring a bromine substituent and a reactive acyl chloride group, makes it a valuable building block in synthetic chemistry.

One of the most searched questions about 2-Bromo-3-methylbenzoyl chloride is its role in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions. Researchers often inquire about its stability, storage conditions, and compatibility with other reagents. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with the global push for sustainable chemical processes.

The physical and chemical properties of 2-Bromo-3-methylbenzoyl chloride make it suitable for various applications. It typically appears as a colorless to pale yellow liquid with a sharp odor, and its molecular weight is approximately 233.5 g/mol. The presence of both electron-withdrawing (bromine) and electron-donating (methyl) groups on the benzene ring influences its reactivity, enabling selective functionalization in complex syntheses.

In the pharmaceutical industry, 2-Bromo-3-methylbenzoyl chloride serves as a key intermediate for active pharmaceutical ingredients (APIs). It is frequently employed in the synthesis of heterocyclic compounds, which are foundational structures in many drugs targeting central nervous system (CNS) disorders and anti-inflammatory agents. The compound’s ability to undergo nucleophilic substitution and Friedel-Crafts acylation reactions makes it indispensable in medicinal chemistry.

Beyond pharmaceuticals, 2-Bromo-3-methylbenzoyl chloride finds applications in material science and specialty chemicals. For instance, it is used to modify polymer chains, enhancing their thermal stability or introducing specific functional groups. Researchers exploring advanced materials for electronics or coatings often leverage its reactivity to tailor material properties.

The global market for 2-Bromo-3-methylbenzoyl chloride is influenced by trends in drug development and custom synthesis. With the rise of contract research organizations (CROs) and outsourced manufacturing, demand for high-quality intermediates like this compound has surged. Suppliers emphasize batch-to-batch consistency and regulatory compliance, particularly for customers in GMP-certified facilities.

Safety and handling of 2-Bromo-3-methylbenzoyl chloride are critical considerations. While not classified as a hazardous material under most regulations, it requires proper storage in cool, dry conditions to prevent degradation. Users often search for MSDS (Material Safety Data Sheet) details, which highlight recommendations for personal protective equipment (PPE) such as gloves and goggles.

Innovations in analytical techniques have improved the characterization of 2-Bromo-3-methylbenzoyl chloride. Advanced methods like HPLC, GC-MS, and NMR spectroscopy ensure precise quality control, addressing the need for high-purity standards in research and industrial applications. These techniques also help detect impurities that could affect downstream reactions.

Looking ahead, the demand for 2-Bromo-3-methylbenzoyl chloride is expected to grow alongside advancements in targeted drug delivery and bioconjugation. Its role in creating biocompatible linkers for antibody-drug conjugates (ADCs) is particularly promising. As the pharmaceutical industry shifts toward personalized medicine, the need for reliable intermediates like this compound will remain strong.

For researchers sourcing 2-Bromo-3-methylbenzoyl chloride, selecting a reputable supplier is paramount. Key factors include certifications, technical support, and the ability to provide custom synthesis services. Many suppliers now offer digital platforms with real-time inventory and COA (Certificate of Analysis) access, streamlining procurement for busy laboratories.

In summary, 2-Bromo-3-methylbenzoyl chloride (CAS No. 121794-40-9) is a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, materials science, and specialty chemicals, driven by its unique structural features. As research continues to explore new synthetic pathways and sustainable practices, this compound will undoubtedly play a pivotal role in scientific innovation.